Cas no 88-49-3 (4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride)

4-Chloro-2,5-dimethylbenzene-1-sulfonyl chloride is a versatile sulfonylating agent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity due to the electron-withdrawing chloro and sulfonyl chloride substituents, which facilitate nucleophilic substitution reactions. The compound's dimethyl substitution pattern enhances stability while maintaining reactivity, making it suitable for controlled functionalization. It is commonly employed in the preparation of sulfonamides, sulfonate esters, and other sulfonyl derivatives, which are valuable intermediates in pharmaceuticals and agrochemicals. The product's well-defined structure ensures consistent performance in synthetic applications, and its compatibility with a range of solvents and reagents further broadens its utility in laboratory and industrial settings.

4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride structure

88-49-3 structure

Product Name:4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride

CAS No:88-49-3

MF:C₈H₈Cl₂O₂S

MW:239.118919372559

MDL:MFCD00044017

CID:81746

PubChem ID:66618

Update Time:2025-06-20

4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2,5-dimethylbenzenesulphonyl chloride
- 4-Chloro-2,5-dimethylbenzenesulfonyl chloride
- 4-Chlor-2,5-dimethyl-benzolsulfonylchlorid
- 4-Chloro-2,5-dimethylbenzene-1-sulfonyl chloride
- 4-chloro-2,5-dimethyl-benzenesulfonyl chloride
- 4-chloro-2,5-dimethylphenylsulfonyl chloride
- 5-chloro-p-xylene-2-sulfonyl chloride
- 5-Chloro-p-xylene-2-sulphonyl chloride
- chloro(4-chloro-2,5-dimethylphenyl)sulfone
- JBYZPUBAISWVDI-UHFFFAOYSA-N
- FY2BCA5XT7
- Benzenesulfonylchloride, 4-chloro-2,5-dimethyl-
- A842625
- NS00039271
- MFCD00044017
- Benzenesulfonyl chloride, 4-chloro-2,5-dimethyl-
- AKOS005139206
- EN300-271016
- 88-49-3
- W16414
- AS-55112
- DTXSID80236749
- AMY18954
- 4-chloro 2,5-dimethylphenylsulfonylchloride
- 4-chloro-2,5-dimethylbenzenesulfonyl chloride, AldrichCPR
- 4-chloranyl-2,5-dimethyl-benzenesulfonyl chloride
- 4-Chloro-2,5-dimethylbenzenesulfonylchloride
- EINECS 201-835-5
- F1967-0205
- FT-0618002
- SCHEMBL152556
- W-109324
- BBL101838
- STL555635
- DB-057076
- 4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride
- MDL： MFCD00044017
- Inchi： 1S/C8H8Cl2O2S/c1-5-4-8(13(10,11)12)6(2)3-7(5)9/h3-4H,1-2H3
- InChI Key： JBYZPUBAISWVDI-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C=C1C)S(=O)(=O)Cl
- BRN： 2838165

Computed Properties

Exact Mass: 237.96200
Monoisotopic Mass: 237.962206
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.5
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3

Experimental Properties

Density: 1.401
Melting Point: 48 °C
Boiling Point: 317.5°C at 760 mmHg
Flash Point: 145.8°C
Refractive Index: 1.551
PSA: 42.52000
LogP: 3.96510
Sensitiveness: Moisture Sensitive

4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride Security Information

Hazardous Material transportation number：3261
Hazard Category Code： 34-36
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Safety Term：8
Packing Group：II
Risk Phrases：R34

4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C386175-1g	4-Chloro-2,5-dimethylbenzenesulfonyl Chloride	88-49-3		1g	$ 50.00	2022-06-06
TRC	C386175-5g	4-Chloro-2,5-dimethylbenzenesulfonyl Chloride	88-49-3		5g	$ 95.00	2022-06-06
TRC	C386175-10g	4-Chloro-2,5-dimethylbenzenesulfonyl Chloride	88-49-3		10g	$ 135.00	2022-06-06
Fluorochem	032485-5g	4-Chloro-2,5-dimethylbenzenesulfonyl chloride	88-49-3	98%	5g	￡16.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	020745-5g	4-Chloro-2,5-dimethylbenzenesulfonyl chloride	88-49-3	98%	5g	502CNY	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0328-1 G	4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride	88-49-3	95%	1g	¥ 257.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0328-1G	4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride	88-49-3	95%	1g	￥ 257.00	2023-04-13
abcr	AB172449-5 g	4-Chloro-2,5-dimethylbenzenesulfonyl chloride, 98%; .	88-49-3	98%	5 g	€71.70	2023-07-20
abcr	AB172449-25 g	4-Chloro-2,5-dimethylbenzenesulfonyl chloride, 98%; .	88-49-3	98%	25 g	€161.00	2023-07-20
eNovation Chemicals LLC	D769692-1g	Benzenesulfonylchloride, 4-chloro-2,5-dimethyl-	88-49-3	98%	1g	$155	2024-06-07

4-chloro-2,5-dimethylbenzene-1-sulfonyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:88-49-3)4-Chloro-2,5-dimethylbenzenesulfonyl chloride

Order Number:LE7741

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:58

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

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